Cas no 14393-45-4 ((2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid)
14393-45-4 structure
Product Name:(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid
CAS No:14393-45-4
MF:C12H18O2
MW:194.270123958588
CID:5209249
PubChem ID:5383969
Update Time:2026-03-06
(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,6,6-Trimethyl-cyclohex-1-enyl)-acrylic acid
- 2-Propenoic acid, 3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E)-
- (E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)acrylic acid
- (2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid
- MLS000530307
- SCHEMBL954746
- AKOS006275591
- NSC-202789
- 3-(2,6,6-trimethyl-1-cyclohexen-1-yl)acrylic acid
- SCHEMBL954744
- (2E)-3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2-propenoic acid
- NSC202789
- SMR000135283
- 14393-45-4
- starbld0017925
- (E)-3-(2,6,6-trimethylcyclohexen-1-yl)acrylic acid
- HMS2370E24
- CCG-38147
- NCI202789
- BDBM71950
- CS-0356325
- (E)-3-(2,6,6-trimethylcyclohexen-1-yl)prop-2-enoic acid
- WS-01968
- CHEMBL1537062
- (E)-3-(2,6,6-trimethyl-1-cyclohexenyl)-2-propenoic acid
- (E)-3-(2,6,6-trimethyl-1-cyclohexenyl)-acrylic acid
- (E)-3-(2,6,6-trimethylcyclohex-1-enyl)acrylic acid
- cid_5383969
- DTXSID90859246
-
- Inchi： 1S/C12H18O2/c1-9-5-4-8-12(2,3)10(9)6-7-11(13)14/h6-7H,4-5,8H2,1-3H3,(H,13,14)/b7-6+
- InChI Key： RCVGWZAQWMJQHG-VOTSOKGWSA-N
- SMILES： C(O)(=O)/C=C/C1C(C)(C)CCCC=1C
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM389999-100mg |
(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid |
14393-45-4 | 95%+ | 100mg |
$382 | 2025-06-26 | |
| Chemenu | CM389999-250mg |
(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid |
14393-45-4 | 95%+ | 250mg |
$573 | 2025-06-26 | |
| Chemenu | CM389999-500mg |
(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid |
14393-45-4 | 95%+ | 500mg |
$764 | 2025-06-26 | |
| Chemenu | CM389999-1g |
(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid |
14393-45-4 | 95%+ | 1g |
$955 | 2025-06-26 | |
| ChemScence | CS-0356325-100mg |
(E)-3-(2,6,6-Trimethylcyclohex-1-en-1-yl)acrylic acid |
14393-45-4 | 100mg |
$646.0 | 2022-04-27 | ||
| ChemScence | CS-0356325-250mg |
(E)-3-(2,6,6-Trimethylcyclohex-1-en-1-yl)acrylic acid |
14393-45-4 | 250mg |
$970.0 | 2022-04-27 | ||
| ChemScence | CS-0356325-500mg |
(E)-3-(2,6,6-Trimethylcyclohex-1-en-1-yl)acrylic acid |
14393-45-4 | 500mg |
$1293.0 | 2022-04-27 | ||
| ChemScence | CS-0356325-1g |
(E)-3-(2,6,6-Trimethylcyclohex-1-en-1-yl)acrylic acid |
14393-45-4 | 1g |
$1616.0 | 2022-04-27 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3054-100MG |
(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid |
14393-45-4 | 95% | 100MG |
￥ 1,603.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3054-250MG |
(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid |
14393-45-4 | 95% | 250MG |
￥ 2,560.00 | 2023-03-15 |
(2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
14393-45-4 ((2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoic acid) Related Products
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- 4759-48-2(isotretinoin)
- 302-79-4(Retinoic acid)
- 6900-46-5(2,4,6,8,10,12,14,16,18-Nonadecanonaenoic acid, 4,8,13,17-tetramethyl-19-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6E,8E,10E,12E,14E,16E,18E)-)
- 14398-42-6(2,4-Pentadienoic acid,3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E)-)
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